Cas no 2761761-87-7 (N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide)

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide structure

2761761-87-7 structure

Product Name:N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide

CAS No:2761761-87-7

Molecular Formula:C₂₇H₃₃N₃O₂

Molecular Weight:431.569826841354

CID:5605411

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Properties

Names and Identifiers

- N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide
- InChIKey： JRQHJMAQIFXWPD-UHFFFAOYSA-N
- Inchi： 1S/C27H33N3O2/c1-19-10-8-17-28-24(19)29-25(31)23(22-14-13-20-11-6-7-12-21(20)18-22)32-30-26(2,3)15-9-16-27(30,4)5/h6-8,10-14,17-18,23H,9,15-16H2,1-5H3,(H,28,29,31)
- SMILES： C1=C2C(C=CC=C2)=CC=C1C(ON1C(C)(C)CCCC1(C)C)C(NC1=NC=CC=C1C)=O

Experimental Properties

pka: 12.63±0.70(Predicted)
Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Synthesis

Synthetic Circuit 1

348613-42-3

67-56-1

581-96-4

110-91-8

2564-83-2

2761761-87-7

1228377-92-1

Reaction Conditions

1.1R:O2, C:Cu(OAc)2, S:ClCH2CH2Cl, 6 h, 80°C
2.1R:1-Benzotriazolol, R:EtN=C=N(CH2)3NMe2 •HCl, S:THF, overnight, 25°C
3.1R:Bu4N+ •HSO4-, C:Cu(OAc)2, S:MeCN, 6 h, 80°C

Reference

: Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations

By Lv, Cong et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Raw materials

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Preparation Products

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Related Literature

1. Contents pages

Annu. Rep. Prog. Chem., 1957,54, 1-6
2. Real-time characterization of cytotoxicity using single-cell impedance monitoring†‡

Fareid Asphahani,Myo Thein,Kui Wang,David Wood,Sau Shun Wong,Jian Xu,Miqin Zhang Analyst, 2012,137, 3011-3019
3. Facile synthesis of porous Ag3PO4 photocatalysts with high self-stability and activity†

Zhengbo Jiao,Bingjun Jin,Chenchen Feng,Gongxuan Lu,Yingpu Bi RSC Adv., 2016,6, 56166-56169
4. Chemistry through cocrystals: pressure-induced polymerization of C2H2·C6H6 to an extended crystalline hydrocarbon†

Matthew D. Ward,Haw-Tyng Huang,Li Zhu,Arani Biswas,Dmitry Popov,Timothy A. Strobel Phys. Chem. Chem. Phys., 2018,20, 7282-7294
5. Computer-aided design of high-efficiency GeTe-based thermoelectric devices†

Kun Zheng,Wanyu Lyv,Meng Li,Xianlin Qu,Qiang Sun,Shengduo Xu Energy Environ. Sci., 2020,13, 1856-1864
6. Amino-acids and peptides. Part IX. Some neighbouring-group amino–amide and hydroxy–amide interactions

J. Chem. Soc. C, 1969, 1358-1363
7. The NiGa-LDH@NiWO4 nanocomposite as an electrode material for pseudocapacitors

Soheila Sanati,Zolfaghar Rezvani,Biuck Habibi New J. Chem., 2018,42, 18426-18436
8. How important is roaming in the photodegradation of nitrobenzene?†

Angelo Giussani,Graham A. Worth Phys. Chem. Chem. Phys., 2020,22, 15945-15952
9. Environmental impacts of electricity generation at global, regional and national scales in 1980–2011: what can we learn for future energy planning?†

Alexis Laurent,Nieves Espinosa Energy Environ. Sci., 2015,8, 689-701
10. Effect of sodium dodecyl sulphate and Brij-35 on the analysis of sulphonamides in physiological samples using direct injection and acetonitrile gradients

E. Peris-García,M. T. Ubeda-Torres,M. J. Ruiz-Angel,M. C. García-Alvarez-Coque Anal. Methods, 2016,8, 3941-3952

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